Cas no 2770557-52-1 (Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate)

• Product Name: Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate
• CAS No: 2770557-52-1
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5876497
• PubChem ID: 165482494
• Update Time: 2025-06-07

Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37407380
• 2770557-52-1
• methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate
• Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate

• Inchi： 1S/C9H14F3NO2/c1-15-8(14)7-2-6(4-13-5-7)3-9(10,11)12/h6-7,13H,2-5H2,1H3
• InChI Key： HHYXRHDLLQHOQR-UHFFFAOYSA-N
• SMILES： FC(CC1CNCC(C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate

Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate (CAS No. 2770557-52-1): A Comprehensive Overview

Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate, identified by its CAS number 2770557-52-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The presence of a trifluoromethyl group at the 2-position of the piperidine ring and a carboxylate ester at the 3-position imparts unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry.

The structural features of Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate contribute to its potential as a pharmacophore in the design of novel therapeutic agents. The trifluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, while the piperidine core is a common motif in many bioactive molecules. These attributes have positioned this compound as a valuable intermediate in the synthesis of potential drugs targeting various therapeutic areas.

In recent years, there has been growing interest in the development of piperidine-based compounds for their role in central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific substitution pattern of Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate makes it a promising candidate for further investigation in these fields. Studies have begun to explore its interactions with neurotransmitter receptors and enzymes, which could lead to the discovery of new treatments for neurological conditions.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The carboxylate ester group can be readily modified through various chemical reactions, allowing chemists to tailor its properties for specific applications. For instance, it can be converted into amides or other functional groups that enhance solubility or target specificity. This flexibility makes Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate an indispensable tool in synthetic chemistry.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their improved pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced metabolic degradation, and enhanced binding interactions with biological targets. Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate exemplifies these benefits, with its trifluoromethyl group contributing significantly to its potential therapeutic efficacy.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives. Such computational approaches are becoming increasingly integral to drug discovery processes.

The synthesis of Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the piperidine ring followed by functionalization with the trifluoromethyl and ester groups. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, ensuring its suitability for further pharmaceutical applications.

Ongoing research is exploring the potential applications of Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate in various therapeutic areas. Preliminary studies suggest that it may have applications in treating neurological disorders by modulating neurotransmitter activity. Additionally, its structural features make it a candidate for developing anti-inflammatory agents that target specific enzymatic pathways involved in inflammation.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before clinical use. While Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate shows promise in preclinical studies, further research is needed to assess its toxicity profile and optimal dosing regimens. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into safe and effective therapies.

In conclusion, Methyl 5-(2,2,2-trifluoroethyl)piperidine-3-carboxylate (CAS No. 2770557-52-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in drug development efforts aimed at treating CNS disorders and other conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.